Cas no 1950768-40-7 (3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine)

• Product Name: 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine
• CAS No: 1950768-40-7
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• MDL: MFCD31735956
• CID: 5237894
• PubChem ID: 128881289
• Update Time: 2025-10-29

3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• Methanone, [1-methyl-3-(3-piperidinyl)-1H-pyrazol-4-yl]-1-pyrrolidinyl-
• 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine

• MDL： MFCD31735956
• Inchi： 1S/C14H22N4O/c1-17-10-12(14(19)18-7-2-3-8-18)13(16-17)11-5-4-6-15-9-11/h10-11,15H,2-9H2,1H3
• InChI Key： LGKCQAFDWGLTNN-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1C1CCCNC1)(N1CCCC1)=O

Additional information on 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine

Introduction to 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine (CAS No. 1950768-40-7)

The compound 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine, identified by its CAS number 1950768-40-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecule combines a pyrazole core with a piperidine moiety, further functionalized by a pyrrolidine carbonyl group, creating a complex scaffold that may exhibit diverse biological activities.

Recent research in the domain of drug discovery has highlighted the importance of polyfunctionalized scaffolds in designing novel therapeutic agents. The structural motif of 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine aligns well with this trend, as it incorporates multiple pharmacophoric elements that can interact with biological targets. Specifically, the pyrazole ring is known for its role in various bioactive molecules, while the piperidine and pyrrolidine groups are frequently found in drugs targeting neurological and cardiovascular disorders.

The presence of the pyrrolidine-1-carbonyl group in the molecule suggests potential applications in protease inhibition and other enzyme-targeted therapies. This functional group is often utilized in medicinal chemistry to enhance binding affinity and selectivity, making it a valuable component in the design of small-molecule inhibitors. The methyl substituent at the 1-position of the pyrazole ring further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

One of the most compelling aspects of 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine is its potential as a lead compound for further derivatization. Researchers have been exploring ways to optimize its pharmacokinetic properties and enhance its bioavailability. For instance, modifications to the piperidine ring or the introduction of additional functional groups could lead to compounds with improved solubility and metabolic stability. These modifications are critical for advancing a candidate drug through preclinical and clinical development.

In recent years, computational modeling and high-throughput screening have become indispensable tools in drug discovery. The structural features of 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine make it an attractive candidate for virtual screening against large databases of biological targets. This approach has already shown promise in identifying novel drug candidates with high binding affinity and selectivity. Furthermore, advances in crystallography and NMR spectroscopy have enabled researchers to elucidate detailed structural information about this compound, providing insights into its mode of action.

The intersection of organic synthesis and medicinal chemistry has been instrumental in developing innovative derivatives of 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine. Techniques such as transition-metal-catalyzed cross-coupling reactions have allowed for the introduction of diverse substituents at strategic positions within the molecule. These synthetic strategies have not only expanded the chemical space but also provided access to novel analogs with enhanced pharmacological properties. Such efforts are essential for identifying compounds that can overcome resistance mechanisms and improve therapeutic outcomes.

From a clinical perspective, 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine holds promise as a therapeutic agent for various diseases. Its structural complexity suggests potential applications in treating conditions such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have begun to explore its efficacy in animal models, providing preliminary evidence of its biological activity. These studies are crucial for validating its therapeutic potential before human trials can be initiated.

The development of novel drug candidates is a multi-step process that requires rigorous evaluation at multiple stages. From initial synthesis to preclinical testing, each step must be meticulously designed to ensure safety and efficacy. The compound 3-1-methyl-4-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-ylpiperidine exemplifies this journey, as it represents a culmination of years of research and innovation in synthetic chemistry and pharmacology. As more data becomes available from ongoing studies, its potential applications will continue to expand.

In conclusion, 3-methyl-(CAS No: 1950768)-40] is a structurally complex and biologically relevant compound that has emerged as a promising lead in medicinal chemistry research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further development into novel therapeutic agents. With continued advancements in synthetic methodologies and computational techniques, researchers are well-positioned to unlock the full therapeutic potential of this compound.